Cas no 102504-96-1 (1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]-)

• Product Name: 1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]-
• CAS No: 102504-96-1
• Molecular Formula: C₂₃H₂₉N₃OS
• Molecular Weight: 395.560864210129
• CID: 170396
• PubChem ID: 24847110

1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]- Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]-
• 3-methyl-1-phenyl-8-(3-phenylsulfanylpropyl)-1,3,8-triazaspiro[4.5]decan-4-one
• 3-Methyl-4-oxo-1-phenyl-8-(3-phenylthiopropyl)-1,3,8-triazaspiro(4.5)decane
• 3-Methyl-1-phenyl-8-(3-(phenylthio)propyl)-1,3,8-triazaspiro(4.5)decan-4-one
• DTXSID40145227
• 1,3,8-Triazaspiro(4.5)decan-4-one, 3-methyl-1-phenyl-8-(3-(phenylthio)propyl)-
• 102504-96-1

• InChIKey： XJOLSLBVMXSXIQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H29N3OS/c1-24-19-26(20-9-4-2-5-10-20)23(22(24)27)13-16-25(17-14-23)15-8-18-28-21-11-6-3-7-12-21/h2-7,9-12H,8,13-19H2,1H3
• SMILES： C1=CC=C(SCCCN2CCC3(C(=O)N(C)CN3C3=CC=CC=C3)CC2)C=C1

Computed Properties

• Exact Mass: 395.20313373g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 395.20313373g/mol
• Heavy Atom Count: 28
• Complexity: 508
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• LogP: 3.88030
• PSA: 52.09000